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Compound of Interest

Compound Name: Z-Dap(Alloc).DCHA

CAS No.: 1423017-99-5

Cat. No.: B6342629

Get Quote

Part 1: Executive Safety Directive
STOP. DO NOT DISPOSE OF DOWN THE DRAIN.

Z-Dap(Alloc).DCHA (

-Benzyloxycarbonyl-

-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylamine salt) poses a specific
environmental and contact hazard due to its Dicyclohexylamine (DCHA) counter-ion. While the
protected amino acid component is relatively benign, the DCHA salt is classified as corrosive
and highly toxic to aquatic life.

Immediate Action Required:

Segregation: Isolate from oxidizers and acids.

Labeling: Mark all waste containers clearly with "TOXIC," "CORROSIVE," and

"ENVIRONMENTAL HAZARD."

Handling: Wear full PPE (Nitrile gloves, safety goggles, lab coat) to prevent skin absorption.
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Part 2: Hazard Identification & Technical Justification
To understand the disposal protocol, one must understand the chemical architecture. This

compound is a salt formed between a protected amino acid (acidic) and dicyclohexylamine

(basic).

Component Role
Hazard Profile (GHS
Classifications)

Z-Dap(Alloc)-OH Protected Amino Acid

Low Hazard: Generally treated

as standard organic chemical

waste.

Dicyclohexylamine (DCHA) Stabilizing Salt

High Hazard:• Acute Toxicity

(Oral/Dermal): Toxic if

swallowed or in contact with

skin (H301, H311).• Skin

Corrosion: Causes severe skin

burns (H314).• Aquatic Toxicity:

Very toxic to aquatic life with

long-lasting effects (H410).

The "Why" Behind the Protocol: You are not just disposing of a peptide building block; you are

disposing of a corrosive amine salt. The DCHA component readily dissociates in water, creating

a basic, toxic solution that can devastate local water treatment biology if flushed. Therefore,

incineration via a licensed contractor is the only acceptable disposal route.

Part 3: Disposal Protocols
Scenario A: Disposal of Solid Substance (Expired or Excess Stock)
Applicable for: Old bottles, spilled powder, or failed synthesis solids.

Containment: Transfer the solid into a chemically compatible screw-top container (HDPE or

Amber Glass).

Labeling: Affix a hazardous waste label.

Constituents: "Z-Dap(Alloc).DCHA Salt"
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Hazards: Toxic, Corrosive.[1][2][3]

Stream: Designate for High BTU Incineration.

Note: Do not mix with oxidizers (e.g., peroxides) in the same waste drum, as amines can

react violently.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Applicable for: HPLC waste, mother liquors from recrystallization, or SPPS waste streams.

Solvent Segregation:

Non-Halogenated (DMF, NMP, MeOH): Collect in "Organic Waste - Toxic/Basic".

Halogenated (DCM, Chloroform): Collect in "Halogenated Organic Waste".

pH Check: If the waste stream is acidic (e.g., after a workup), the DCHA will be protonated

and highly soluble in the aqueous layer. Do not pour the aqueous layer down the sink.

Aqueous Extraction Waste:

If you performed an acid wash to remove DCHA (see Part 4), the aqueous layer contains

Dicyclohexylammonium phosphate/sulfate.

Action: Collect this aqueous phase separately as "Aqueous Toxic Waste" containing

amines.

Scenario C: Empty Container Management
Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the salt

(Methanol or DCM).

Rinsate Disposal: Pour all rinsate into the appropriate liquid hazardous waste container (as

per Scenario B).

Defacing: Cross out the label and mark "Empty."
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Disposal: Discard the clean, dry container in standard lab trash or glass recycling (depending

on facility rules).

Part 4: DCHA Removal Protocol (Salvage Operation)
Senior Scientist Insight: Often, you may want to dispose of the DCHA but keep the valuable Z-

Dap(Alloc)-OH for synthesis. The DCHA salt is used for stability/crystallinity, but the free acid is

required for coupling.

Procedure to separate and dispose of DCHA safely:

Dissolution: Suspend the salt in Ethyl Acetate (EtOAc).

Acid Wash: Wash the organic layer with 10% Phosphoric Acid (

) or 5%

.

Mechanism:[4][5] The acid protonates the DCHA, forcing it into the aqueous layer as a

salt, while the Z-Dap(Alloc)-OH remains in the EtOAc.

Separation:

Organic Layer: Contains valuable Amino Acid.[6] Dry over

, filter, and concentrate.

Aqueous Layer: Contains Toxic DCHA waste.

Disposal: The aqueous layer must be collected as Hazardous Aqueous Waste (Do not

neutralize and flush).

Part 5: Decision Logic & Workflow
The following diagram illustrates the critical decision points for handling Z-Dap(Alloc).DCHA
waste.
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Waste: Z-Dap(Alloc).DCHA

Physical State?

Solid (Powder/Crystals)

 Powder 

Liquid (Solution)

 Dissolved 

Secure in HDPE/Glass
Label: TOXIC + CORROSIVE

Disposal: High BTU Incineration

Solvent Type?

Halogenated (DCM/CHCl3)

 DCM/CHCl3 

Non-Halogenated (DMF/MeOH)

 DMF/EtOAc 

Aqueous (Acid Wash)

 Water/Acid 

Stream: Halogenated Organic Stream: Organic Toxic/Basic Stream: Aqueous Toxic
(DO NOT FLUSH)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Z-Dap(Alloc).DCHA waste streams based on physical

state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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